molecular formula C4H8N4O2 B8084741 (2S,3R)-2-amino-3-azidobutanoic acid

(2S,3R)-2-amino-3-azidobutanoic acid

Cat. No. B8084741
M. Wt: 144.13 g/mol
InChI Key: VFSRYBKOKKWXQW-GBXIJSLDSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2S,3R)-2-amino-3-azidobutanoic acid is a useful research compound. Its molecular formula is C4H8N4O2 and its molecular weight is 144.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2S,3R)-2-amino-3-azidobutanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S,3R)-2-amino-3-azidobutanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Synthesis of Aza-Kahalalide F Analogues : A study by Izzo et al. (2010) reported the solid-phase synthesis of six novel analogues of Kahalalide F, a natural product undergoing clinical trials. This synthesis utilized N-Fmoc-protected (2R,3R)-2-amino-3-azidobutanoic acid as a precursor of the aza-threonine, marking a significant advancement in peptide synthesis (Izzo et al., 2010).

  • Facile Synthesis of Amino Acids : Ishibuchi et al. (1992) demonstrated the stereoselective preparation of specific amino acids, including (2S,3R)-3-amino-2-hydroxy-5-methyl-hexanoic acid, from chiral synthons. This synthesis pathway is crucial for the development of novel amino acids (Ishibuchi et al., 1992).

  • Enzyme Action on Stereoisomers : Bakke et al. (1999) explored the action of L-aminoacylase and L-amino acid oxidase on the stereoisomers of 2-amino-3-methylpent-4-enoic acid. This study provided insights into securing stereochemically pure compounds related to specific amino acids, demonstrating the potential for enzyme-mediated synthesis and modification of amino acids (Bakke et al., 1999).

  • Synthesis of Novel Farnesyl Protein Transferase Inhibitor : Tsuda et al. (1996) achieved the total synthesis of valinoctin A and its analogues, crucial for inhibitory activity, using a coupling of (2S,3R)-3-amino-2-hydroxyoctanoic acid moiety with various amino acids (Tsuda et al., 1996).

  • Synthesis of threo-3-Methylcysteine : Wakamiya et al. (1982) reported the stereospecific synthesis of threo-3-Methyl-D-cysteine, a moiety in the peptide antibiotic nisin, starting from D-threonine. This process involved the use of (2R,3R)-3-methyl-2-aziridinecarboxylic acid derivative (Wakamiya et al., 1982).

properties

IUPAC Name

(2S,3R)-2-amino-3-azidobutanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H8N4O2/c1-2(7-8-6)3(5)4(9)10/h2-3H,5H2,1H3,(H,9,10)/t2-,3+/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VFSRYBKOKKWXQW-GBXIJSLDSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(C(=O)O)N)N=[N+]=[N-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H]([C@@H](C(=O)O)N)N=[N+]=[N-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H8N4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

144.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2S,3R)-2-amino-3-azidobutanoic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(2S,3R)-2-amino-3-azidobutanoic acid
Reactant of Route 2
(2S,3R)-2-amino-3-azidobutanoic acid
Reactant of Route 3
Reactant of Route 3
(2S,3R)-2-amino-3-azidobutanoic acid
Reactant of Route 4
(2S,3R)-2-amino-3-azidobutanoic acid
Reactant of Route 5
(2S,3R)-2-amino-3-azidobutanoic acid
Reactant of Route 6
(2S,3R)-2-amino-3-azidobutanoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.